Cas no 61982-33-0 (1H-Imidazo[4,5-b]pyrazine, 2-(chloromethyl)-1,5,6-trimethyl-)

1H-Imidazo[4,5-b]pyrazine, 2-(chloromethyl)-1,5,6-trimethyl- structure
61982-33-0 structure
Product Name:1H-Imidazo[4,5-b]pyrazine, 2-(chloromethyl)-1,5,6-trimethyl-
CAS No:61982-33-0
MF:C9H11ClN4
MW:210.66343998909
CID:461691
PubChem ID:12296440
Update Time:2025-04-19

1H-Imidazo[4,5-b]pyrazine, 2-(chloromethyl)-1,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-b]pyrazine, 2-(chloromethyl)-1,5,6-trimethyl-
    • 2-(chloromethyl)-3,5,6-trimethylimidazo[4,5-b]pyrazine
    • 2-chloromethyl-1,5,6-trimethylimidazo[4,5-b]pyrazine
    • DTXSID70485643
    • 61982-33-0
    • Inchi: 1S/C9H11ClN4/c1-5-6(2)12-9-8(11-5)13-7(4-10)14(9)3/h4H2,1-3H3
    • InChI Key: DACSNHZRHNVTHI-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C(=NC(C)=C(C)N=2)N1C

Computed Properties

  • Exact Mass: 210.06743
  • Monoisotopic Mass: 210.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

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